Cas no 1221792-57-9 (1,2,4Triazolo1,5-apyrimidine-2,7-diamine)

• Product Name: 1,2,4Triazolo1,5-apyrimidine-2,7-diamine
• CAS No: 1221792-57-9
• MF: C₅H₆N₆
• MW: 150.141338825226
• MDL: MFCD16140373
• CID: 4578929
• Update Time: 2025-05-19

1,2,4Triazolo1,5-apyrimidine-2,7-diamine Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidine-2,7-diamine
• 1,2,4Triazolo1,5-apyrimidine-2,7-diamine

• MDL： MFCD16140373
• Inchi： 1S/C5H6N6/c6-3-1-2-8-5-9-4(7)10-11(3)5/h1-2H,6H2,(H2,7,10)
• InChI Key： OHGSMAZJGDEVOT-UHFFFAOYSA-N
• SMILES： C12=NC(N)=NN1C(N)=CC=N2

Additional information on 1,2,4Triazolo1,5-apyrimidine-2,7-diamine

Comprehensive Overview of 1,2,4-Triazolo[1,5-a]pyrimidine-2,7-diamine (CAS No. 1221792-57-9)

1,2,4-Triazolo[1,5-a]pyrimidine-2,7-diamine (CAS No. 1221792-57-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and versatile applications. This compound belongs to the triazolopyrimidine class, which is known for its broad biological activity and potential therapeutic benefits. Researchers and industry professionals are increasingly exploring its use in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The molecular structure of 1,2,4-Triazolo[1,5-a]pyrimidine-2,7-diamine features a fused triazole and pyrimidine ring system, which contributes to its stability and reactivity. This structural motif is often leveraged in medicinal chemistry to design compounds with enhanced binding affinity to biological targets. Recent studies highlight its potential in addressing drug-resistant infections and cancer therapy, aligning with current trends in precision medicine and personalized healthcare.

In the context of agrochemical innovation, 1,2,4-Triazolo[1,5-a]pyrimidine-2,7-diamine has shown promise as a scaffold for developing novel pesticides and herbicides. Its ability to interfere with essential enzymatic pathways in pests makes it a candidate for sustainable crop protection solutions. This aligns with the growing demand for eco-friendly agrochemicals and the global push toward reducing environmental impact in agriculture.

From a synthetic chemistry perspective, the compound’s CAS No. 1221792-57-9 serves as a critical identifier for researchers sourcing high-purity materials for experimental studies. Its synthesis typically involves multi-step reactions, including cyclization and functional group transformations, which are optimized for yield and scalability. The compound’s solubility and stability profiles are also key considerations for formulation scientists working on drug delivery systems.

Recent advancements in AI-driven drug discovery have further amplified interest in 1,2,4-Triazolo[1,5-a]pyrimidine-2,7-diamine, as computational models predict its interactions with biological targets with high accuracy. This synergy between experimental and in silico approaches accelerates the identification of lead compounds, reducing time-to-market for new therapies. Additionally, the compound’s relevance in bioconjugation and proteomics research underscores its utility in cutting-edge biomedical applications.

For researchers and manufacturers, understanding the regulatory landscape surrounding CAS No. 1221792-57-9 is essential. Compliance with REACH and other global chemical regulations ensures safe handling and commercialization. Quality control measures, such as HPLC and NMR analysis, are routinely employed to verify the compound’s purity and structural integrity.

In summary, 1,2,4-Triazolo[1,5-a]pyrimidine-2,7-diamine represents a multifaceted compound with significant potential across pharmaceuticals, agrochemicals, and biotechnology. Its structural elegance and functional versatility make it a valuable asset in addressing some of the most pressing challenges in modern science, from antimicrobial resistance to sustainable agriculture.